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Compound of Interest

Compound Name: 2-Ethylaniline

Cat. No.: B167055 Get Quote

This document provides critical safety protocols and logistical information for the handling and

disposal of 2-Ethylaniline (CAS No. 578-54-1). The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Understanding the Hazards
2-Ethylaniline is a toxic and combustible substance that poses significant health risks.[1][2] It

is harmful if swallowed, inhaled, or absorbed through the skin.[1] Direct contact can cause

serious irritation to the skin, eyes, and respiratory tract.[1][2] A primary concern with

overexposure is the potential for methemoglobinemia, a condition that reduces the blood's

ability to carry oxygen, identifiable by symptoms like dizziness, headache, and cyanosis (bluish

skin).[1][3]
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Hazard Classification Description

Acute Toxicity, Oral Category 4: Harmful if swallowed.[2][4]

Acute Toxicity, Dermal Category 3: Toxic in contact with skin.[2][5]

Acute Toxicity, Inhalation Category 3: Toxic if inhaled.[5]

Eye Irritation Category 2: Causes serious eye irritation.[2]

Skin Irritation Causes skin irritation.[3][6]

Flammability
Combustible Liquid.[7] Flash Point: 85-93°C

(185-199.4°F).[3]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE program is mandatory when handling 2-Ethylaniline.[3] Engineering

controls, such as working in a chemical fume hood, are the primary line of defense and should

be supplemented with appropriate PPE.[1][7]

The selection of PPE depends on the specific laboratory procedure and the potential for

exposure.
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Exposure
Level

Task
Example

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Low /

Incidental

Contact

Handling

small

quantities

(<10 mL) in a

certified

chemical

fume hood.

Tightly fitting

safety

goggles

conforming to

EN 166 (EU)

or NIOSH

(US)

standards.[2]

[6]

Chemical-

resistant

gloves (e.g.,

Butyl rubber,

Viton®,

Polyvinyl

alcohol).

Inspect prior

to use.[8]

Standard

laboratory

coat.

Not typically

required if

work is

performed

within a fume

hood with

proper

airflow.

Medium /

Splash

Potential

Weighing,

transferring,

or performing

reactions with

larger

volumes.

Chemical

splash

goggles and

a face shield.

[1][5]

Double-

gloving with

recommende

d chemical-

resistant

gloves.

Chemical-

resistant

apron or

impervious

clothing over

a lab coat.[2]

[5]

A NIOSH-

approved air-

purifying

respirator

with organic

vapor

cartridges

(Type ABEK)

may be

required if

there is a risk

of exceeding

exposure

limits.[6]

High /

Emergency

Response

Spill cleanup

or response

to a

significant

release.

Full-face

shield over

safety

goggles.

Heavy-duty,

chemical-

resistant

gloves (e.g.,

Viton®, Silver

Shield®).

Full chemical-

resistant suit.

[5]

A full-face,

supplied-air

respirator or

a self-

contained

breathing

apparatus

(SCBA) is

necessary.[6]
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Choosing the correct glove material is critical to prevent skin absorption.[7] Aniline, a closely

related chemical, is used as a reference for glove selection.

Glove Material Recommendation Comments

Butyl Rubber Recommended

Provides excellent resistance

to many chemicals, including

aniline.[8][9]

Polyvinyl Alcohol (PVA) Recommended

Offers high resistance to

aromatic compounds like

aniline. Caution: PVA is water-

soluble and should not be

used in aqueous solutions.[8]

[10]

Viton® Recommended

Excellent resistance to

aromatic hydrocarbons and

solvents.[8][11]

Nitrile Rubber Not Recommended

Offers poor to fair resistance

against aniline; not suitable for

prolonged contact.[9]

Natural Rubber (Latex) Not Recommended

Generally provides poor

resistance to chemicals like

aniline.[9]

Always inspect gloves for any signs of degradation or perforation before use and dispose of

them immediately after handling the chemical.[5][6]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Ensure an eyewash station and safety shower are accessible and operational.

[3] Confirm that the work area, preferably a chemical fume hood, is well-ventilated.[1]

PPE Donning: Put on all required PPE as determined by the risk assessment (Section 2.1).

This includes a lab coat, appropriate gloves, and eye protection.
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Handling: Ground and bond containers when transferring the material to prevent static

discharge.[3] Avoid direct contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in the handling area.[1][7]

Storage: Store 2-Ethylaniline in a tightly closed container in a cool, dry, and well-ventilated

area, away from light, air, and sources of ignition.[1][7]

Incompatibility: Keep it segregated from strong oxidizing agents, acids, acid anhydrides, acid

chlorides, and chloroformates.[3][7]

Decontamination: After handling, wash hands and any potentially exposed skin thoroughly

with soap and water.[1][7]
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1. Preparation & Risk Assessment

2. PPE Selection

3. Handling & Disposal

Assess Task:
- Quantity of 2-Ethylaniline

- Potential for splash/aerosolization

Select Eye/Face Protection
(Goggles / Face Shield)

Determine
splash risk

Select Gloves
(e.g., Butyl, Viton®)

Determine
contact level

Select Body Protection
(Lab Coat / Apron / Suit)

Determine
coverage need

Select Respirator
(If ventilation is inadequate)

Assess
inhalation risk

Don PPE Correctly

Perform Chemical Handling
in Fume Hood

Doff PPE Carefully
(Avoid self-contamination)

Dispose of Contaminated PPE
as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling 2-Ethylaniline.
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Disposal Plan
All 2-Ethylaniline waste and contaminated materials must be treated as hazardous waste.[1]

Waste Collection: Collect waste 2-Ethylaniline and any materials used for cleanup (e.g.,

contaminated gloves, absorbent material) in a suitable, sealed, and clearly labeled container.

[3][7]

Storage Pending Disposal: Store waste containers in a designated, well-ventilated, and

secure area away from incompatible materials.

Disposal Method: Arrange for disposal through a licensed professional waste disposal

service.[6] Do not discharge into drains or the environment.[1][6] Adhere strictly to all local,

regional, and national hazardous waste regulations.[1][7]

Emergency Protocols
Immediate action is required in the event of exposure or a spill.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with large amounts of soap and water

for at least 15 minutes. Seek medical attention.

[3][7]

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[3]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Evacuate: Immediately evacuate all personnel from the spill area except for those involved in

the cleanup.[7]

Ventilate: Ensure the area is well-ventilated.[3]

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[3][7]

Containment: Wearing appropriate high-level PPE, absorb the spill with an inert, non-

combustible material such as vermiculite, dry sand, or earth.[3][7]

Collection: Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.[7]

Decontamination: Wash the spill area thoroughly once the cleanup is complete.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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